1-Propanamine, 3,3'-[1,2-ethanediylbis(oxy)]bis-

1-Propanamine, 3,3'-[1,2-ethanediylbis(oxy)]bis-, is a chemical compound with the molecular formula C10H24N2O3 and a molecular weight of approximately 220.3092 g/mol. This compound features a propanamine backbone with two ether linkages derived from ethylene glycol, giving it unique properties that are beneficial in various applications. It is classified under the category of amines and is known for its potential biological activity and utility in synthetic chemistry .

• Limited data exists on the safety profile of 1-Propanamine, 3,3’-[1,2-ethanediylbis(oxy)]bis-.
• Amine groups can be irritating or corrosive, and diethylene glycol can be harmful if ingested. Therefore, it's advisable to handle this compound with appropriate personal protective equipment (PPE) in a well-ventilated area, following standard laboratory safety protocols [].

Industrial Applications and Research Focus

Potential in Drug Delivery

TEDA's ability to form complexes with metal ions has sparked interest in its potential as a drug delivery system. Studies suggest that TEDA can form stable complexes with various metal ions, including copper, gadolinium, and even radioactive isotopes like technetium-99m. [, ] These complexes could potentially be used for targeted drug delivery, magnetic resonance imaging (MRI) contrast agents, and even radiopharmaceutical applications.

Applications in Polymer Chemistry

The presence of both amine (NH2) and ether (O-CH2-CH2-O) groups in TEDA's structure makes it a versatile building block for polymer synthesis. Research suggests its potential use in creating new types of polymers with specific functionalities, such as cationic polymers for gene delivery or conductive polymers for various electronic applications. [, ]

Antimicrobial Properties

Recent studies have investigated the potential antimicrobial properties of TEDA. Some research suggests that TEDA exhibits antibacterial activity against various gram-positive and gram-negative bacteria. [] However, further research is necessary to understand the underlying mechanisms and potential applications of this activity.

• Nucleophilic Substitution: The amine group can act as a nucleophile, reacting with electrophiles to form new compounds.
• Formation of Salts: It can react with acids to form ammonium salts, which may have different solubility and stability characteristics.
• Condensation Reactions: The presence of hydroxyl groups allows for condensation reactions with aldehydes or ketones to form imines or other derivatives.

These reactions are essential for its use in organic synthesis and material science .

The synthesis of 1-Propanamine, 3,3'-[1,2-ethanediylbis(oxy)]bis- can be achieved through various methods:

• Etherification: Reacting propanamine with ethylene glycol under acidic conditions can yield the desired ether linkages.
• Condensation Reactions: Starting from simpler amines and alcohols through controlled heating and removal of water can also lead to the formation of this compound.
• Reduction Reactions: Utilizing reducing agents on suitable precursors may help in synthesizing this compound effectively.

These methods highlight the versatility of synthetic pathways available for producing this compound in laboratory settings .

1-Propanamine, 3,3'-[1,2-ethanediylbis(oxy)]bis- has several applications across different fields:

• Chemical Intermediate: Used as a building block in the synthesis of more complex organic molecules.
• Surfactant Production: Its amphiphilic nature makes it suitable for developing surfactants used in detergents and cleaning products.
• Pharmaceuticals: Potentially useful in drug formulation due to its biological activity.

The versatility of this compound makes it valuable in both industrial and research settings .

Interaction studies of 1-Propanamine, 3,3'-[1,2-ethanediylbis(oxy)]bis- have focused on its reactivity with various biological molecules. Preliminary studies suggest that:

• It may interact with proteins through hydrogen bonding due to its amine and ether functionalities.
• Its toxicity profile indicates interactions that could affect cellular membranes or enzymatic processes.

Further detailed studies are needed to understand these interactions fully and their implications for safety and efficacy in applications .

Several compounds share structural similarities with 1-Propanamine, 3,3'-[1,2-ethanediylbis(oxy)]bis-. Here are a few notable examples:

Uniqueness

1-Propanamine, 3,3'-[1,2-ethanediylbis(oxy)]bis- stands out due to its unique combination of properties derived from both amine and ether functionalities. This duality allows it to participate in diverse